2-(1H-indol-3-yl)-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide

• IUPAC Name: 2-(1H-indol-3-yl)-N-[2-[(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]acetamide
• InChI: InChI=1S/C21H26N6O/c1-15-25-19(13-20(26-15)27-10-4-5-11-27)22-8-9-23-21(28)12-16-14-24-18-7-3-2-6-17(16)18/h2-3,6-7,13-14,24H,4-5,8-12H2,1H3,(H,23,28)(H,22,25,26)
• InChI Key: QIZJOAIWDFYUKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCCC2)NCCNC(=O)CC3=CNC4=CC=CC=C43
• Molecular Formula: C21H26N6O
• Molecular Weight: 378.5 g/mol

Description

2-(1H-indol-3-yl)-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide is a useful research compound. Its molecular formula is C21H26N6O and its molecular weight is 378.48. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-indol-3-yl)-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-indol-3-yl)-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiallergic Agents

A study explored the synthesis of new N-(pyridin-4-yl)-(indol-3-yl)alkylamides as potential antiallergic compounds. This research involved the synthesis of ethyl (2-methylindol-3-yl)acetates and their subsequent conversion to N-(pyridin-4-yl)-[1-(4-fluorobenzyl)indol-3-yl]acetamide, demonstrating significant antiallergic potency in assays using guinea pig peritoneal mast cells (Menciu et al., 1999).

Antimicrobial Activity

Research on pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from citrazinic acid, showcased these compounds' antimicrobial properties. This study indicates the potential for structural modification in similar compounds to target antibacterial and antifungal activities (Hossan et al., 2012).

Opioid Kappa Agonists

Another study focused on the synthesis and biological evaluation of N-[2-(1-pyrrolidinyl)ethyl]acetamides as opioid kappa agonists. This research highlights the potential of modifying the core structure for potent analgesic effects, relevant for pain management strategies (Barlow et al., 1991).

Antisecretory Activity

The synthesis and gastric antisecretory activity of indole-1-alkanamides and pyrrole-1-alkanamides were investigated, showing a marked elevation of the pH in gastric secretions of rats. This suggests a potential application in treating conditions like ulcers (Bell et al., 1977).

Insecticidal Agents

A study on the synthesis of various heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, demonstrated significant insecticidal activity. This highlights the agricultural application of structurally related compounds (Fadda et al., 2017).